Cas no 1375248-22-8 (5-(3,3,3-trifluoropropyl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(3,3,3-trifluoropropyl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1375248-22-8
• MF: C₇H₆F₃NO₃
• MW: 209.12265253067
• CID: 4594613
• PubChem ID: 65354675
• Update Time: 2024-03-01

5-(3,3,3-trifluoropropyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,3,3-trifluoropropyl)-1,3-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C7H6F3NO3/c8-7(9,10)2-1-4-5(6(12)13)11-3-14-4/h3H,1-2H2,(H,12,13)
• InChI Key： CDWNXJFAWVEXAG-UHFFFAOYSA-N
• SMILES： O1C(CCC(F)(F)F)=C(C(O)=O)N=C1

Computed Properties

• Exact Mass: 209.02997754g/mol
• Monoisotopic Mass: 209.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

5-(3,3,3-trifluoropropyl)-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles